Cas no 6998-59-0 (Hydrazinecarbothioamide,2-[2-oxo-2-(4-phenanthrenyl)ethylidene]-)

• Product Name: Hydrazinecarbothioamide,2-[2-oxo-2-(4-phenanthrenyl)ethylidene]-
• CAS No: 6998-59-0
• MF: C₆H₉N₃S
• MW: 155.220759153366
• CID: 525116
• PubChem ID: 5230201
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[2-oxo-2-(4-phenanthrenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[2-oxo-2-(4-phenanthrenyl)ethylidene]-
• 5-methyl-3-prop-2-enylsulfanyl-1H-1,2,4-triazole
• DTXSID10411729
• SCHEMBL2489446
• 6998-59-0
• SCHEMBL12332577

• Inchi： 1S/C6H9N3S/c1-3-4-10-6-7-5(2)8-9-6/h3H,1,4H2,2H3,(H,7,8,9)
• InChI Key： LXEYIMWMIKHTAS-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=NNC(C)=N1

Computed Properties

• Exact Mass: 155.05187
• Monoisotopic Mass: 155.051718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: 1.9

Experimental Properties

• Density: 1.19
• Boiling Point: 310.7°Cat760mmHg
• Flash Point: 141.7°C
• Refractive Index: 1.568
• PSA: 41.57